Cas no 1864059-54-0 ((1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride)

• Product Name: (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• CAS No: 1864059-54-0
• MF: C₅H₁₁ClN₄O
• MW: 178.620039224625
• MDL: MFCD28125965
• CID: 4771556
• PubChem ID: 86262352
• Update Time: 2025-06-09

(1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride Chemical and Physical Properties

Names and Identifiers

• (1-(2-aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride
• (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

• MDL： MFCD28125965
• Inchi： 1S/C5H10N4O.ClH/c6-1-2-9-3-5(4-10)7-8-9;/h3,10H,1-2,4,6H2;1H
• InChI Key： NHLMWXJHPCULDV-UHFFFAOYSA-N
• SMILES： Cl.OCC1=CN(CCN)N=N1

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 3
• Complexity: 99.6
• Topological Polar Surface Area: 77

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Primary amines

Additional information on (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride

Introduction to (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS No. 1864059-54-0)

(1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS No. 1864059-54-0) is a versatile compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. This compound, often referred to as AETM-HCl, is a derivative of 1,2,3-triazole and features an aminoethyl group attached to the triazole ring. The presence of the hydroxyl and amino functional groups makes it a valuable building block for various synthetic applications, particularly in the development of bioactive molecules and pharmaceuticals.

The chemical structure of (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride is characterized by its unique combination of functional groups. The 1,2,3-triazole ring provides stability and bioavailability, while the aminoethyl and hydroxyl groups offer multiple points for further functionalization. This combination makes it an attractive candidate for the synthesis of compounds with diverse biological activities.

Recent research has highlighted the potential of AETM-HCl in various therapeutic areas. For instance, studies have shown that derivatives of this compound exhibit significant anti-inflammatory properties. In a study published in the Journal of Medicinal Chemistry, researchers demonstrated that a series of (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol derivatives effectively inhibited the production of pro-inflammatory cytokines in vitro. This finding suggests that these compounds could be developed into novel anti-inflammatory drugs for conditions such as rheumatoid arthritis and inflammatory bowel disease.

Moreover, AETM-HCl has shown promise in the field of cancer research. A study published in the European Journal of Medicinal Chemistry reported that certain derivatives of this compound exhibited potent antitumor activity against various cancer cell lines. The researchers found that these derivatives induced apoptosis and inhibited cell proliferation by targeting specific signaling pathways involved in cancer progression. These findings open up new avenues for the development of targeted cancer therapies.

In addition to its therapeutic potential, (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride is also being explored for its use in diagnostic imaging. The presence of the hydroxyl group allows for easy conjugation with imaging agents such as fluorophores or radionuclides. This property makes it a promising candidate for developing imaging probes that can be used to visualize specific biological processes or disease markers in vivo.

The synthesis of AETM-HCl is straightforward and can be achieved through well-established methods in organic chemistry. One common approach involves the copper-catalyzed azide–alkyne cycloaddition (CuAAC) reaction, which is known for its high efficiency and selectivity. This reaction allows for the formation of the 1,2,3-triazole ring from an azide and an alkyne precursor. Subsequent functionalization steps can then introduce the aminoethyl and hydroxyl groups to yield the final product.

The stability and solubility properties of (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride are also noteworthy. The compound is stable under a wide range of conditions and exhibits good solubility in both aqueous and organic solvents. These properties make it suitable for use in various formulations and delivery systems, enhancing its versatility in both research and industrial applications.

In conclusion, (1-(2-Aminoethyl)-1H-1,2,3-triazol-4-yl)methanol hydrochloride (CAS No. 1864059-54-0) is a multifunctional compound with significant potential in chemical biology and medicinal chemistry. Its unique chemical structure and favorable properties make it a valuable tool for developing new bioactive molecules and pharmaceuticals. Ongoing research continues to uncover new applications for this compound, further solidifying its importance in the scientific community.